Cas no 514180-29-1 (3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid)

• Product Name: 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid
• CAS No: 514180-29-1
• MF: C₁₄H₁₀F₄N₂O₂S
• MW: 346.300015926361
• MDL: MFCD03320169
• CID: 2952199
• PubChem ID: 19619645
• Update Time: 2025-10-29

3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(4-氟苯基)-6-(三氟甲基)嘧啶-2-基]硫代]丙酸
• 3-{[4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-yl]thio}propanoic acid
• 3-((4-(4-Fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoic acid
• 3-([4-(4-Fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]thio)propanoic acid
• 3-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]thio}propanoic acid
• 3-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propanoic acid
• propanoic acid, 3-[[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-
• 3-[4-(4-fluorophen
• 3-[[4-(4-FLUOROPHENYL)-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]THIO]PROPANOIC ACID
• 514180-29-1
• AKOS000308388
• 3-{[4-(4-FLUOROPHENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]SULFANYL}PROPANOIC ACID
• DHRILOMJJCJGHF-UHFFFAOYSA-N
• STK349150
• 3-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanoic acid
• SB58112
• CS-0021759
• MFCD03320169
• 3-((4-(4-Fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoicacid
• LS-03397
• 3-[[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]thio]-Propanoic acid,
• H25475
• ALBB-010007
• 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid

• MDL： MFCD03320169
• Inchi： 1S/C14H10F4N2O2S/c15-9-3-1-8(2-4-9)10-7-11(14(16,17)18)20-13(19-10)23-6-5-12(21)22/h1-4,7H,5-6H2,(H,21,22)
• InChI Key： DHRILOMJJCJGHF-UHFFFAOYSA-N
• SMILES： S(C1=NC(C(F)(F)F)=CC(C2C=CC(=CC=2)F)=N1)CCC(=O)O

Computed Properties

• Exact Mass: 346.03991139Da
• Monoisotopic Mass: 346.03991139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.4

Additional information on 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid

Comprehensive Overview of 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid (CAS No. 514180-29-1)

3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid (CAS No. 514180-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both fluorophenyl and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the pharmacokinetic properties of drugs. Researchers and industry professionals frequently search for terms like "pyrimidine-based therapeutics," "fluorine in drug design," and "trifluoromethyl applications," reflecting the growing interest in this field. 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid aligns with these trends, offering a compelling case study for the integration of fluorine atoms into bioactive molecules.

The synthesis of 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Its CAS No. 514180-29-1 serves as a unique identifier in chemical databases, facilitating accurate retrieval and regulatory compliance. The compound's thioether linkage and carboxylic acid moiety further expand its utility, enabling conjugation with other molecules or serving as a building block for more complex structures.

From a pharmacological perspective, pyrimidine derivatives like this compound are often explored for their potential as kinase inhibitors, antimicrobial agents, or anti-inflammatory drugs. The inclusion of a trifluoromethyl group is particularly noteworthy, as it can enhance binding affinity and selectivity toward biological targets. This has led to increased searches for "trifluoromethyl in medicinal chemistry" and "fluorophenyl derivatives," underscoring the compound's relevance in contemporary research.

In agrochemical applications, 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid may contribute to the development of novel pesticides or herbicides. The fluorine substituents improve the compound's resistance to degradation, prolonging its efficacy in the field. This aligns with the industry's focus on sustainable and efficient crop protection solutions, a topic frequently queried as "fluorinated agrochemicals" or "pyrimidine herbicides."

Quality control and analytical characterization of CAS No. 514180-29-1 are critical for ensuring its suitability in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. These methods are often searched alongside the compound's name, reflecting the importance of robust analytical protocols in chemical synthesis.

Looking ahead, the versatility of 3-{4-(4-Fluorophenyl)-6-(trifluoromethyl)-pyrimidin-2-ylthio}propanoic Acid positions it as a valuable tool in both academic and industrial settings. Its alignment with current trends in fluorine chemistry and heterocyclic compound design ensures continued interest and exploration. As researchers delve deeper into its properties and applications, this compound is poised to play a pivotal role in advancing scientific and technological innovations.